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Compound of Interest

Compound Name: 4-Chloro-n,n-dipropylbenzamide
CAS No.: 2447-87-2
Cat. No.: B1580536
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-N,N-dipropylbenzamide is a chemical compound belonging to the class of tertiary
benzamides. Its structure, featuring a chlorinated benzene ring coupled to a dipropyl-
substituted amide group, makes it a subject of interest in medicinal chemistry and agrochemical
research. The presence of the chlorine atom and the N,N-disubstituted amide functionality are
common toxophores and pharmacophores, respectively, suggesting a potential for biological
activity. This guide provides a comprehensive overview of its chemical identity, synthesis,
physicochemical properties, and potential applications, grounded in established chemical
principles and data from analogous compounds.

International Union of Pure and Applied Chemistry (IUPAC) Name: 4-Chloro-N,N-
dipropylbenzamide[1] Chemical Abstracts Service (CAS) Number: 2447-87-2[1]

Physicochemical Properties
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The physicochemical properties of 4-Chloro-N,N-dipropylbenzamide are crucial for its
handling, formulation, and understanding its behavior in biological systems. While extensive
experimental data for this specific molecule is not readily available in public literature, its
properties can be reliably predicted and inferred from closely related analogs such as 4-chloro-
N,N-diethylbenzamide.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Synthesis of 4-Chloro-N,N-dipropylbenzamide

The synthesis of N,N-disubstituted benzamides is a well-established transformation in organic

chemistry. The most direct and widely employed method is the acylation of a secondary amine
with a benzoyl chloride. For 4-Chloro-N,N-dipropylbenzamide, this involves the reaction of 4-
chlorobenzoyl chloride with di-n-propylamine.

Reaction Scheme
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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